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Quantitative Data on Tissue Penetration

The table below summarizes the available experimental data on the tissue penetration of lymecycline and

other selected antibiotics.

Table 1: Antibiotic Tissue Penetration Concentrations and Ratios

Antibiotic Tissue Type
Measured
Concentration /
Penetration Ratio

Key Findings & Context

Lymecycline
(Tetracycline)

Fallopian
Tube

(Serosa)

>1.7 mg/kg [1] Concentration maintained for 7.5 hours post-
administration in 16 patients [1].

Lymecycline
(Tetracycline)

Fallopian

Tube
(Mucosa)

>0.8 mg/kg [1] Concentration maintained for 7.5 hours post-

administration [1].

Doxycycline Alveolar
Bone (Tooth

Socket)

~1.0 µg/mL (approx.
75% of serum

concentration) [2]

Higher bone concentration than
oxytetracycline and tetracycline in dental

extraction patients [2].
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Antibiotic Tissue Type
Measured
Concentration /
Penetration Ratio

Key Findings & Context

Doxycycline Long Bone
(Fracture)

0.11 - 0.13 µg/mL
(Bone to serum ratio:

~0.02) [2]

Measured in patients undergoing orthopedic
surgery 3 hours post-IV administration [2].

Various
Antibiotics

Bone and

Joint Tissues

Good penetration
reported for most [3]

A 2019 review concluded that most antibiotic

classes (e.g., beta-lactams,
fluoroquinolones, glycopeptides) achieve

bone concentrations exceeding the MIC90
for common pathogens [3].

Detailed Experimental Protocols

The key data on lymecycline comes from a 1982 study with the following methodology [1]:

Objective: To determine the concentration of active lymecycline in the serosa and mucosa tissues
of the Fallopian tube.

Subjects: 16 women undergoing hysterectomy.
Drug Administration: Patients received lymecycline therapy for 24 hours before surgery.

Sample Collection: Fallopian tube tissue was collected during surgery and dissected to separate the
serosa and mucosa layers.

Analysis Method: A specific analytical method (not fully detailed, but refined from a comparison of
different techniques) was adopted to quantify the concentration of the active drug in the tissue

samples. The concentrations were then discussed in relation to the Minimum Inhibitory Concentration
(MIC) values of microorganisms commonly found in salpingitis.

The following diagram illustrates the workflow of this key experiment:

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC12082486/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12082486/
https://www.sciencedirect.com/science/article/pii/S1201971219300694
https://www.sciencedirect.com/science/article/pii/S1201971219300694
https://www.smolecule.com/products/s534151?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7046335/
https://www.smolecule.com/products/s534151?utm_src=pdf-body
https://www.smolecule.com/products/s534151?utm_src=pdf-body
https://www.smolecule.com/products/s534151?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Subject Enrollment
(16 women undergoing hysterectomy)

Lymecycline Administration
(24 hours pre-surgery)

Tissue Collection
(Fallopian tube during surgery)

Tissue Dissection
(Separation into serosa and mucosa)

Analytical Measurement
(Quantification of active drug concentration)

Data Analysis
(Comparison with MIC values of pathogens)

Click to download full resolution via product page

Experimental workflow for determining lymecycline concentration in Fallopian tube tissue [1].

Cross-Class Antibiotic Comparison

While a direct, multi-tissue, head-to-head study is lacking, some inferences can be made:

Compared to other Tetracyclines: Later-generation tetracyclines like doxycycline and
minocycline are known to have enhanced tissue distribution due to their greater lipophilicity

compared to older tetracyclines [2] [4]. Minocycline, in particular, has the highest lipophilicity in the
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class, which contributes to its excellent penetration into tissues like the skin and central nervous

system [4] [5].
Broad Tissue Penetration of Antibiotics: A comprehensive review indicates that many antibiotic

classes achieve sufficient concentrations in bone and joint tissues to be effective, including
fluoroquinolones, lincosamides, glycopeptides (e.g., vancomycin), and oxazolidinones (e.g., linezolid)

[3]. This suggests that while lymecycline penetrates certain tissues well, it is one of many agents
with this capability.

The relationship between the properties of tetracyclines and their distribution can be summarized as follows:

Antibiotic Property High Lipophilicity Tissue Distribution leads to

Enhanced tissue penetration

Good CNS penetration

High skin concentration

Click to download full resolution via product page

Relationship between lipophilicity and tissue distribution in tetracycline antibiotics [2] [4] [5].

Key Insights for Professionals

For researchers and drug development professionals, the critical takeaways are:

Lymecycline's documented tissue penetration is strong but specific, with robust data for female
reproductive tract tissues [1].

Within the tetracycline class, penetration profiles are not equal. Newer agents like doxycycline
and minocycline generally offer superior tissue distribution due to their optimized physicochemical

properties [2] [4].
For infections in sites like bone and joints, many antibiotic classes beyond tetracyclines are

documented to achieve effective concentrations, providing a wide array of therapeutic options [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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